BE“GHE Validation & Comparative

Check Availability & Pricing

‘ Compound of Interest

Compound Name: Pigment Red 177

Cat. No.: B1361050

For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of analytical standards and methodologies for the characterization of Pigment Red 177, a high-pel

Executive Summary

Pigment Red 177, an anthraquinone derivative, is valued for its vibrant color and stability.[1] Its robust characterization is crucial for ensuring product

Physicochemical Properties

A summary of the key physicochemical properties of Pigment Red 177 is presented in Table 1.

Table 1: Physicochemical Properties of Pigment Red 177

Property

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Appearance

Melting Point

Relative Density

Solubility

Heat Resistance

Light Fastness

Analytical Characterization of Pigment Red 177

A multi-faceted approach employing various analytical techniques is essential for the comprehensive characterization of Pigment Red 177.

digraph "Pigment Red 177 Characterization Workflow" {
graph [rankdir="LR", splines=ortho, nodesep=0.6];
node [shape=box, style="filled", fillcolor="#F1F3F4", fontname="Arial", fontsize=12, fontcolor="#202124"1;
edge [fontname="Arial", fontsize=10, color="#5F6368"1];

subgraph "cluster Sample" {
label="Sample Preparation";
style="filled";
color="#FFFFFF";
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"Sample" [label="Pigment Red 177 Powder", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"1;
}

subgraph "cluster Techniques" {

label="Analytical Techniques";

style="filled";

color="#FFFFFF";

"HPLC" [label="HPLC-UV", fillcolor="#4285F4", fontcolor="#FFFFFF"];

"MS" [label="Mass Spectrometry", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"NMR" [label="NMR Spectroscopy", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"XRD" [label="X-ray Diffraction", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"FTIR" [label="FTIR Spectroscopy", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"UV_Vis" [label="UV-Vis Spectroscopy", fillcolor="#4285F4", fontcolor="#FFFFFF"];
b

subgraph "cluster Data" {

label="Data Analysis";

style="filled";

color="#FFFFFF";

"Purity" [label="Purity & Impurities", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Structure" [label="Structural Elucidation", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Identity" [label="Identity Confirmation", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Physicochemical" [label="Physicochemical Properties", shape=document, fillcolor="#34A853", fontcolor="#FFFFF

}

"Sample" -> "HPLC" [label="Dissolution"];
"Sample" -> "MS" [label="Ionization"];
"Sample" -> "NMR" [label="Dissolution"];
"Sample" -> "XRD" [label="Direct Analysis"];
"Sample" -> "FTIR" [label="Direct Analysis"];
"Sample" -> "UV Vis" [label="Dissolution"];

"HPLC" -> "Purity";

"MS" -> "Structure";

"NMR" -> "Structure";

"XRD" -> "Physicochemical";
"FTIR" -> "Identity";
"UV_Vis" -> "Identity";

}

Conclusion
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The comprehensive characterization of Pigment Red 177 requires a combination of chromatographic and spectrosc

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fda.gov [fda.gov]

« 2. analyticaltoxicology.com [analyticaltoxicology.com]

o 3. Pigment Red 177 | C28H16N204 | CID 77669 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 4. Anthraquinone | C14H802 | CID 6780 - PubChem [pubchem.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [A Comparative Guide to the Analytical Characterization of Pigment Red 177]. BenchChem, [2025]. [Online PC

Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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